Cas no 1005694-87-0 (methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1005694-87-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD04969154
• CID: 3059111
• PubChem ID: 17024603
• Update Time: 2025-04-21

methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propionic acid methyl ester
• methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• BBL038638
• 1005694-87-0
• CS-0282497
• AKOS000309342
• STK312355
• methyl2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• methyl 2-(4-chloro-3,5-dimethylpyrazol-1-yl)propanoate
• EN300-229352

• MDL： MFCD04969154
• Inchi： 1S/C9H13ClN2O2/c1-5-8(10)6(2)12(11-5)7(3)9(13)14-4/h7H,1-4H3
• InChI Key： VMWVLXGMGADCIB-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C(=O)OC)C

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų